Cas no 1808069-30-8 (rac-(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine)

• Product Name: rac-(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine
• CAS No: 1808069-30-8
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5753000
• PubChem ID: 124681108
• Update Time: 2025-06-08

rac-(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1808069-30-8
• rac-(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine
• EN300-734958

• Inchi： 1S/C10H17N3O/c1-2-13-7-8(6-12-13)10-9(11)4-3-5-14-10/h6-7,9-10H,2-5,11H2,1H3/t9-,10+/m1/s1
• InChI Key： FDJXCDSWLWZOIE-ZJUUUORDSA-N
• SMILES： O1CCC[C@H]([C@@H]1C1C=NN(CC)C=1)N

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 53.1Ų

Additional information on rac-(2R,3S)-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine

Professional Introduction to Rac-(2R,3S)-2-(1-Ethyl-1H-pyrazol-4-yl)oxan-3-amine and CAS No. 1808069-30-8

Rac-(2R,3S-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine) is a highly specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number CAS No. 1808069-30-8, represents a novel class of molecules with potential applications in drug discovery and therapeutic development. The unique structural features of this compound, particularly its chiral oxane ring and pyrazole moiety, make it a promising candidate for further investigation in various biological and pharmacological contexts.

The oxane ring in Rac-(2R,3S-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine) introduces a rigid stereocenter, which is crucial for the compound's biological activity. This stereocenter plays a pivotal role in determining the compound's interaction with biological targets, making it an attractive scaffold for designing molecules with specific pharmacological properties. The pyrazole moiety, on the other hand, is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in various drug molecules. The combination of these structural elements makes Rac-(2R,3S-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine) a compound of great interest for researchers exploring new therapeutic avenues.

Recent advancements in the field of chiral chemistry have highlighted the importance of enantiopure compounds in drug development. Rac-(2R,3S-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine) exemplifies this trend, as its stereochemistry is carefully controlled to ensure optimal biological activity. The synthesis of this compound involves sophisticated organic transformations that require precise control over reaction conditions to achieve the desired stereochemical outcome. These synthetic strategies are critical for producing enantiopure compounds that can exhibit enhanced efficacy and reduced side effects compared to their racemic counterparts.

In the realm of biomedical research, Rac-(2R,3S-2-(1-ethyl-1H-pyrazol-4-yl)oxan-3-amine) has shown promise in several preclinical studies. Its unique structural features have been investigated for potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The oxane ring's ability to mimic natural biological structures suggests that this compound could interact with biological targets in a manner similar to endogenous molecules, potentially leading to more effective therapeutic interventions. Additionally, the pyrazole moiety has been shown to possess anti-inflammatory and analgesic properties, further enhancing the therapeutic potential of Rac-(2R,3S-2-(1-ethyl-1H-pyrazol-4-ylo)xan--3--amine).

The growing interest in this compound is also driven by its potential as a lead molecule for drug development. Researchers are exploring various derivatives of Rac-(2R,3S-2-(1--ethyl--1H--pyrazol--4--yl)oxan--3--amine) to optimize its pharmacological properties and improve its bioavailability. These efforts are supported by computational modeling and high-throughput screening techniques that allow for rapid identification of promising candidates. The integration of these technologies has significantly accelerated the drug discovery process, making compounds like Rac-(2R,3S-2-(1--ethyl--1H--pyrazol--4--yl)oxan--3--amine) more accessible for therapeutic applications.

The chemical synthesis of Rac-(2R,3S-2-(1--ethyl--1H--pyrazol--4--yl)oxan--3--amine) is another area of active research. Recent studies have focused on developing more efficient synthetic routes that minimize waste and improve yield. These efforts are aligned with the broader goals of green chemistry, which aim to reduce the environmental impact of chemical synthesis. By optimizing reaction conditions and employing sustainable practices, researchers can produce this compound in a manner that is both cost-effective and environmentally friendly.

The pharmacological profile of Rac-(2R,3S-2-(1-et hyl -- 1H -- pyrazol -- 4 -- yl)oxan - 3 - amine strong >) is also being extensively studied to understand its mechanism of action and potential therapeutic benefits. Preclinical studies have demonstrated that this compound can modulate various biological pathways, including those involved in inflammation and pain perception. These findings suggest that Rac-(< strong > 2R , 3S strong > - 2 - ( 1 - ethyl - 1 H - py raz ol - 4 - yl ) o x an - 3 - am ine strong >) could be a valuable tool for developing new treatments for chronic pain disorders and inflammatory diseases.

In conclusion, Rac-(< strong > 2R , 3S strong > - 2 - ( 1 - ethyl - 1 H - py ra z ol - 4 - yl ) o x an - 3 - am ine strong >), identified by its CAS number < strong > CAS No . 1808069 -- 30 -- 8 strong > , is a compound with significant potential in the field of chemical and biomedical research. Its unique structural features make it an attractive candidate for drug development, while its promising pharmacological properties suggest numerous therapeutic applications. As research continues to uncover new insights into this compound's behavior and interactions with biological systems, it is likely to play an increasingly important role in the development of novel therapeutics.